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Compound of Interest

3-(3-fluoro-4-
Compound Name: ) )
methoxyphenyl)propanoic acid

Cat. No.: B1334988

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the key physicochemical properties of 3-(3-
fluoro-4-methoxyphenyl)propanoic acid, a compound of interest in synthetic chemistry and
pharmaceutical research. The data presented herein is collated from verified chemical supplier

databases.

Chemical Identity and Molecular Properties

3-(3-fluoro-4-methoxyphenyl)propanoic acid is a carboxylic acid derivative containing a
substituted phenyl ring. Its structural features—a fluorine atom and a methoxy group on the
benzene ring attached to a propanoic acid tail—define its chemical reactivity and physical
characteristics. The precise determination of its molecular weight is fundamental for all
guantitative experimental work, including reaction stoichiometry, solution preparation, and

analytical characterization.

The molecular properties of this compound are summarized in the table below. The molecular
weight is derived from its molecular formula, C10H11FOS3, based on the standard atomic

weights of its constituent elements.
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Property Value Source
3-(3-fluoro-4-

IUPAC Name _ _
methoxyphenyl)propanoic acid

CAS Number 69888-90-0

Molecular Formula C10H11FO3

Molecular Weight 198.19 g/mol

MDL Number MFCD06823839

Determination of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of all atoms in its
molecular formula. The process for 3-(3-fluoro-4-methoxyphenyl)propanoic acid is outlined
below.

Experimental Protocol: Calculation of Molecular Weight

Objective: To calculate the theoretical molecular weight of 3-(3-fluoro-4-
methoxyphenyl)propanoic acid from its molecular formula (C10H11FO3).

Methodology:

« Identify the constituent elements from the molecular formula: Carbon (C), Hydrogen (H),
Fluorine (F), and Oxygen (O).

¢ Determine the number of atoms for each element.

[¢]

Carbon: 10

[¢]

Hydrogen: 11

Fluorine: 1

o

o

Oxygen: 3

o Obtain the standard atomic weight for each element from the IUPAC Periodic Table.
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[e]

C: ~12.011 g/mol

o

H: ~1.008 g/mol

[¢]

F: ~18.998 g/mol

[¢]

0O: ~15.999 g/mol

o Calculate the total mass for each element by multiplying the atom count by its atomic weight.
o Sum the total masses of all elements to determine the molecular weight of the compound.
Calculation:

e (10 x 12.011 g/mol ) + (11 x 1.008 g/mol ) + (1 x 18.998 g/mol ) + (3 x 15.999 g/mol ) =
198.193 g/mol

This calculated value is consistent with the molecular weight provided by chemical suppliers.

Visualization of Chemical Data Relationship

The following diagram illustrates the logical workflow from the chemical name to the final
calculated molecular weight, highlighting the key intermediate data points.
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IUPAC Name
3-(3-fluoro-4-methoxyphenyl)propanoic acid

Defines

Chemical Structure

Determines

Molecular Formula

C10H11FO3
Provides
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C: 10 C:12.011
H: 11 H: 1.008
F:1 F: 18.998
0:3 0O: 15.999

Input for Input for
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Results in
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198.19 g/mol

Click to download full resolution via product page

Workflow for Molecular Weight Determination.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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